Cas no 2070015-31-3 (Netupitant-d)

• Product Name: Netupitant-d
• CAS No: 2070015-31-3
• MF: C₃₀H₃₂F₆N₄O
• MW: 584.628678321838
• CID: 4762791
• PubChem ID: 92044398
• Update Time: 2025-05-20

Netupitant-d Chemical and Physical Properties

Names and Identifiers

• Netupitant D6
• 2-[3,5-bis(trifluoromethyl)phenyl]-3,3,3-trideuterio-N-methyl-N-[4-(2-methylphenyl)-6-(4-methylpiperazin-1-yl)pyridin-3-yl]-2-(trideuteriomethyl)propanamide
• Netupitant-d
• AKOS040733846
• 2070015-31-3
• 2-[3,5-Bis(trifluoromethyl)phenyl]-N-[6-(4-methylpiperazin-1-yl)-4-o-tolylpyridin-3-yl]-N-methylisobutyramide-d6; Ro 67-31898/000-d6
• F85156
• Netupitant-d6
• MS-30461
• HY-16346S
• N,a,a-Trimethyl-N-[4-(2-methylphenyl)-6-(4-methyl-1-piperazinyl)-3-pyridinyl]-3,5-bis(trifluoromethyl)-benzeneacetamide-d6;
• T12210

• Inchi： 1S/C30H32F6N4O/c1-19-8-6-7-9-23(19)24-17-26(40-12-10-38(4)11-13-40)37-18-25(24)39(5)27(41)28(2,3)20-14-21(29(31,32)33)16-22(15-20)30(34,35)36/h6-9,14-18H,10-13H2,1-5H3/i2D3,3D3
• InChI Key： WAXQNWCZJDTGBU-XERRXZQWSA-N
• SMILES： FC(C1C=C(C(F)(F)F)C=C(C=1)C(C([2H])([2H])[2H])(C([2H])([2H])[2H])C(N(C)C1=CN=C(C=C1C1C=CC=CC=1C)N1CCN(C)CC1)=O)(F)F

Computed Properties

• Exact Mass: 584.28569111g/mol
• Monoisotopic Mass: 584.28569111g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 41
• Rotatable Bond Count: 5
• Complexity: 865
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 39.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on Netupitant-d

Comprehensive Overview of Netupitant-d (CAS No. 2070015-31-3): A Deuterated Pharmaceutical Compound

In the realm of modern pharmaceuticals, deuterated compounds have garnered significant attention due to their potential to enhance drug efficacy and reduce side effects. One such compound, Netupitant-d (CAS No. 2070015-31-3), has emerged as a promising candidate in the field of antiemetic therapies. This article delves into the chemical properties, applications, and current research trends surrounding Netupitant-d, while addressing common queries and industry trends.

Netupitant-d is a deuterated analog of Netupitant, a well-known neurokinin-1 (NK1) receptor antagonist. The incorporation of deuterium atoms into the molecular structure of Netupitant-d (CAS No. 2070015-31-3) is designed to improve its pharmacokinetic profile. Deuterium, a stable isotope of hydrogen, can alter the metabolic stability of a compound, potentially leading to prolonged half-life and reduced interpatient variability. This makes Netupitant-d a subject of interest for researchers exploring advanced formulations for chemotherapy-induced nausea and vomiting (CINV).

The pharmaceutical industry is increasingly focusing on precision medicine and personalized therapies, and Netupitant-d aligns perfectly with these trends. Patients and healthcare providers often search for terms like "deuterated drugs benefits" or "Netupitant-d vs Netupitant", reflecting a growing curiosity about the advantages of deuterated compounds. Studies suggest that Netupitant-d may offer improved therapeutic outcomes due to its enhanced metabolic stability, which could translate to fewer doses and better patient compliance.

From a chemical perspective, Netupitant-d (CAS No. 2070015-31-3) shares the core structure of its non-deuterated counterpart but exhibits distinct isotopic labeling. This subtle modification can significantly impact its interaction with cytochrome P450 enzymes, which are responsible for drug metabolism. Researchers are particularly interested in how these changes affect the compound's bioavailability and drug-drug interactions, topics frequently searched in academic and clinical circles.

The synthesis of Netupitant-d involves sophisticated techniques such as deuterium exchange reactions or labeled precursor incorporation. These methods ensure high isotopic purity, a critical factor for its intended use in pharmacokinetic studies. The demand for high-quality deuterated standards like Netupitant-d has surged, driven by the need for reliable reference materials in mass spectrometry and other analytical techniques.

In addition to its therapeutic potential, Netupitant-d is also valuable in drug development research. Pharmaceutical companies often utilize deuterated compounds to investigate metabolic pathways and identify potential metabolites. This approach, known as deuterium labeling, helps in understanding drug behavior in vivo, a topic frequently explored in scientific literature and online forums.

As the interest in sustainable chemistry grows, the role of deuterated compounds like Netupitant-d is being re-evaluated. Questions such as "Are deuterated drugs more environmentally friendly?" or "How does deuterium affect drug degradation?" are becoming common in search engines. While the environmental impact of deuterated pharmaceuticals is still under study, their potential to reduce dosing frequency could contribute to less pharmaceutical waste.

Looking ahead, the future of Netupitant-d (CAS No. 2070015-31-3) appears promising. With ongoing clinical trials and research, this compound could pave the way for next-generation antiemetics. Its applications may extend beyond CINV to other conditions where NK1 receptor modulation is beneficial, such as postoperative nausea or migraine-associated vomiting.

In summary, Netupitant-d represents a fascinating intersection of isotopic chemistry and pharmacology. Its unique properties and potential therapeutic advantages make it a compound worth watching in the evolving landscape of deuterated pharmaceuticals. For researchers, clinicians, and industry professionals, staying informed about Netupitant-d and its applications is essential to harnessing its full potential.